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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B15593024

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
While specific disposal guidelines for juniper camphor are not readily available, its close
chemical relationship to camphor necessitates treating it with similar precautions. This guide
provides a comprehensive, step-by-step procedure for the safe disposal of juniper camphor,
based on the established protocols for camphor.

Waste Characterization and Handling

Before disposal, it is essential to characterize the waste. Juniper camphor, like camphor,
should be considered a flammable solid and potentially hazardous waste.

Key Steps for Handling Juniper Camphor Waste:

o Containerization: Collect juniper camphor waste in a designated, properly labeled, and
sealed container. The container should be compatible with the chemical and clearly marked
as "Hazardous Waste" with the name "Juniper Camphor."

e Segregation: Do not mix juniper camphor waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
ignition sources and incompatible materials such as strong oxidizers, reducing agents, and
chlorinated solvents.[1]
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» Personal Protective Equipment (PPE): When handling juniper camphor waste, always wear
appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Disposal Procedures

The primary and recommended method for the disposal of juniper camphor is through a
licensed professional waste disposal service.

Step-by-Step Disposal Protocol:

o Contact a Professional Service: Engage a certified hazardous waste disposal company to
manage the collection, transportation, and disposal of the juniper camphor waste.[1]

o Regulatory Compliance: It is the responsibility of the waste generator to ensure that the
disposal method complies with all local, regional, and national hazardous waste regulations.
[1] Chemical waste generators must determine if a discarded chemical is classified as a
hazardous waste.[1]

» Documentation: Maintain accurate records of the waste, including the quantity, composition,
and date of generation, as required for regulatory compliance.

o Empty Containers: Dispose of empty containers as unused product, unless they have been
properly decontaminated.[1] Do not dispose of product containers with household garbage.

[1]

Quantitative Data for Hazard Assessment (Based on
Camphor)

Due to the lack of specific data for juniper camphor, the following table summarizes key
quantitative data for camphor, which should be used as a conservative proxy for safety and
disposal considerations.
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Property Value Source
Chemical Formula C15H260 [21[3114]
Molecular Weight 222.37 g/mol [2][3]
Physical State Solid [5][6]
_ 262.00 °F (127.70 °C)
Flash Point ) [2]
(estimated)
Boiling Point 301.41 °C (estimated) [2]

6.592 mg/L @ 25 °C

Solubility in Water )
(estimated)

[2]

OSHA Permissible Exposure 2 mg/m3 (8-hour time-weighted

[6]

Limit (PEL) average)
NIOSH Recommended 2 mg/m3 (10-hour time- 6]
Exposure Limit (REL) weighted average)

Juniper Camphor Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of juniper

camphor in a laboratory setting.
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Juniper Camphor Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of Juniper Camphor in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155930244#juniper-camphor-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15593024?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=S25232&productDescription=DL-CAMPHOR+25G+LAB&vendorId=VN00115888&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1029731.html
https://pubchem.ncbi.nlm.nih.gov/compound/5318734
https://pubchem.ncbi.nlm.nih.gov/compound/5318734
https://pubchem.ncbi.nlm.nih.gov/compound/521214
https://pubchem.ncbi.nlm.nih.gov/compound/521214
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Camphor_1835_4.0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0334.pdf
https://www.benchchem.com/product/b15593024#juniper-camphor-proper-disposal-procedures
https://www.benchchem.com/product/b15593024#juniper-camphor-proper-disposal-procedures
https://www.benchchem.com/product/b15593024#juniper-camphor-proper-disposal-procedures
https://www.benchchem.com/product/b15593024#juniper-camphor-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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